Cas no 2305571-06-4 (3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide)

• Product Name: 3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide
• CAS No: 2305571-06-4
• MF: C₁₀H₁₄N₂O₅S
• MW: 274.293561458588
• CID: 5412703
• PubChem ID: 139018679
• Update Time: 2025-06-11

3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2305571-06-4
• Z3017967585
• 3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide
• EN300-26597046
• 3-Ethoxy-N-[(E)-3-methylsulfonylprop-2-enyl]-1,2-oxazole-5-carboxamide
• 3-Ethoxy-N-[3-(methylsulfonyl)-2-propen-1-yl]-5-isoxazolecarboxamide

• Inchi： 1S/C10H14N2O5S/c1-3-16-9-7-8(17-12-9)10(13)11-5-4-6-18(2,14)15/h4,6-7H,3,5H2,1-2H3,(H,11,13)/b6-4+
• InChI Key： ZXLHAVLNIJCYCW-GQCTYLIASA-N
• SMILES： S(C)(/C=C/CNC(C1=CC(=NO1)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 274.06234272g/mol
• Monoisotopic Mass: 274.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 107Ų

Additional information on 3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide

Comprehensive Overview of 3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide (CAS No. 2305571-06-4)

3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide (CAS No. 2305571-06-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique combination of functional groups, including an ethoxy substituent, a methanesulfonyl moiety, and a 1,2-oxazole core, making it a versatile intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to its structural similarity to known pharmacophores.

The compound's CAS number 2305571-06-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its oxazole-carboxamide backbone is a common motif in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored its role in modulating enzyme activity, particularly in pathways relevant to metabolic disorders and neurodegenerative diseases. This aligns with the growing demand for novel small-molecule therapeutics in precision medicine.

From a synthetic chemistry perspective, the 3-ethoxy and methanesulfonylprop-2-en-1-yl groups in this compound offer strategic sites for further derivatization. These features enable click chemistry applications, a trending topic in pharmaceutical development. The compound's stability under physiological conditions also makes it a candidate for prodrug design, addressing challenges in drug bioavailability—a frequent search query among medicinal chemists.

In agrochemical research, 3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide has been investigated as a potential scaffold for crop protection agents. Its oxazole ring exhibits structural parallels with natural plant defense compounds, sparking interest in sustainable pesticide development. This resonates with current industry trends toward eco-friendly alternatives, a hot topic in environmental science forums.

The compound's physicochemical properties, including logP and hydrogen bonding capacity, have been computationally modeled to predict its ADME (Absorption, Distribution, Metabolism, Excretion) profile. Such data is crucial for researchers optimizing drug-like molecules, a frequent subject in QSAR (Quantitative Structure-Activity Relationship) discussions. These aspects make CAS 2305571-06-4 a valuable reference point in cheminformatics studies.

Quality control protocols for this compound emphasize HPLC purity verification and spectroscopic characterization (NMR, MS), addressing the pharmaceutical industry's emphasis on CMC (Chemistry, Manufacturing, and Controls) compliance. These procedures align with Good Manufacturing Practice (GMP) standards, a recurring theme in regulatory science searches.

Ongoing research explores the compound's potential in targeted protein degradation, a cutting-edge therapeutic strategy. Its methanesulfonyl group could serve as a warhead in PROTAC (Proteolysis-Targeting Chimera) design, a trending area in oncology drug discovery. This application has been widely discussed in recent scientific conferences and preprint servers.

In material science, the conjugated system of the 1,2-oxazole-5-carboxamide moiety shows promise for organic electronic applications. Its electron-withdrawing characteristics are being evaluated for use in OLED (Organic Light-Emitting Diode) components, connecting to the booming demand for flexible display technologies.

Safety assessments indicate that proper handling procedures should be followed, though the compound doesn't fall under restricted categories. This makes it accessible for academic and industrial research while maintaining compliance with global chemical regulations—a key consideration for international collaboration projects.

The synthesis of 3-ethoxy-N-(3-methanesulfonylprop-2-en-1-yl)-1,2-oxazole-5-carboxamide typically involves multi-step organic reactions, with yields optimized through microwave-assisted techniques—a popular search term in synthetic methodology optimization. Patent literature suggests protected routes for industrial-scale production, reflecting its commercial potential.

As a reference material, CAS 2305571-06-4 is available through specialty chemical suppliers with certificates of analysis. Its pricing and availability metrics are often tracked in market reports on fine chemicals, catering to procurement specialists' informational needs.

In conclusion, this compound represents a convergence point for multiple research frontiers—from drug discovery to sustainable agriculture and advanced materials. Its structural features continue to inspire innovative applications, making it a subject of persistent scientific inquiry and a frequent keyword in interdisciplinary chemistry literature searches.